Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine
Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine
Brand Name:
Vulcanchem
CAS No.:
330688-79-4
VCID:
VC0014866
InChI:
InChI=1S/C13H23N3O8S/c1-6(17)15-9(12(2,3)25-16-23)11(21)14-5-13(22)10(20)8(19)7(18)4-24-13/h7-10,18-20,22H,4-5H2,1-3H3,(H,14,21)(H,15,17)/t7-,8-,9+,10+,13-/m1/s1
SMILES:
CC(=O)NC(C(=O)NCC1(C(C(C(CO1)O)O)O)O)C(C)(C)SN=O
Molecular Formula:
C13H23N3O8S
Molecular Weight:
381.4 g/mol
Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine
CAS No.: 330688-79-4
Reference Standards
VCID: VC0014866
Molecular Formula: C13H23N3O8S
Molecular Weight: 381.4 g/mol
| CAS No. | 330688-79-4 |
|---|---|
| Product Name | Fructose-1-S-nitroso-N-acetyl-D,L-penicillamine |
| Molecular Formula | C13H23N3O8S |
| Molecular Weight | 381.4 g/mol |
| IUPAC Name | (2S)-2-acetamido-3-methyl-3-nitrososulfanyl-N-[[(2R,3S,4R,5R)-2,3,4,5-tetrahydroxyoxan-2-yl]methyl]butanamide |
| Standard InChI | InChI=1S/C13H23N3O8S/c1-6(17)15-9(12(2,3)25-16-23)11(21)14-5-13(22)10(20)8(19)7(18)4-24-13/h7-10,18-20,22H,4-5H2,1-3H3,(H,14,21)(H,15,17)/t7-,8-,9+,10+,13-/m1/s1 |
| Standard InChIKey | PZUYSUGHXUBVOG-JJKYCLHCSA-N |
| Isomeric SMILES | CC(=O)N[C@@H](C(=O)NC[C@@]1([C@H]([C@@H]([C@@H](CO1)O)O)O)O)C(C)(C)SN=O |
| SMILES | CC(=O)NC(C(=O)NCC1(C(C(C(CO1)O)O)O)O)C(C)(C)SN=O |
| Canonical SMILES | CC(=O)NC(C(=O)NCC1(C(C(C(CO1)O)O)O)O)C(C)(C)SN=O |
| Synonyms | Fructose-1-SNAP; 1-[[(2S)-2-(Acetylamino)-3-methyl-3-(nitrosothio)-1-oxobutyl]amino]-1-deoxy-β-D-Fructopyranose; |
| PubChem Compound | 10362424 |
| Last Modified | Nov 11 2021 |
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